molecular formula C17H16BrNO4 B8285039 Methyl 3-[(2-bromo-5-methoxybenzoyl)amino]-4-methylbenzoate

Methyl 3-[(2-bromo-5-methoxybenzoyl)amino]-4-methylbenzoate

Cat. No.: B8285039
M. Wt: 378.2 g/mol
InChI Key: YNSZOVHIAJUCAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-[(2-bromo-5-methoxybenzoyl)amino]-4-methylbenzoate is a useful research compound. Its molecular formula is C17H16BrNO4 and its molecular weight is 378.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H16BrNO4

Molecular Weight

378.2 g/mol

IUPAC Name

methyl 3-[(2-bromo-5-methoxybenzoyl)amino]-4-methylbenzoate

InChI

InChI=1S/C17H16BrNO4/c1-10-4-5-11(17(21)23-3)8-15(10)19-16(20)13-9-12(22-2)6-7-14(13)18/h4-9H,1-3H3,(H,19,20)

InChI Key

YNSZOVHIAJUCAQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)OC)NC(=O)C2=C(C=CC(=C2)OC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 3-amino-4-methylbenzoate (3.18 g), 2-bromo-5-methoxybenzene-1-carbonyl chloride (4.8 g) and triethylamine (5.4 ml) in THF (45 ml) were stirred at room temperature for 2.5 hour and then concentrated. The residue was dissolved in ethyl acetate and washed with 1N HCl, water, brine, dried (magnesium sulfate) and concentrated. The residue was recrystallised from hot ethyl acetate, washed with ether, and air dried to yield methyl 3-[(2-bromo-5-methoxybenzoyl)amino]-4-methylbenzoate as a white solid (5.36 g); NMR Spectrum: (DMSOd6) 2.39 (s, 3H), 3.83 (s, 3H), 3.87 (s, 3H), 7.02 (m, 1H), 7.23 (d, 1H), 7.42 (d, 1H), 7.60 (d, 1H), 7.75 (m, 1H), 8.12 (s, 1H), 10.06 (s, 1H); Mass Spectrum: M+H+ 377.
Quantity
3.18 g
Type
reactant
Reaction Step One
Quantity
4.8 g
Type
reactant
Reaction Step One
Quantity
5.4 mL
Type
reactant
Reaction Step One
Name
Quantity
45 mL
Type
solvent
Reaction Step One

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